Cas no 57558-13-1 (Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI))

• Product Name: Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI)
• CAS No: 57558-13-1
• MF: C₁₅H₁₀F₆O₂
• MW: 336.229125499725
• CID: 383686
• PubChem ID: 298192
• Update Time: 2025-04-19

Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI)
• 4-[1,1,2,2,3,3-hexafluoro-3-(4-hydroxyphenyl)propyl]phenol
• NSC170082
• NSC-170082
• 4,4'-(1,1,2,2,3,3-Hexafluoropropane-1,3-diyl)diphenol
• DTXSID30305272
• 57558-13-1

• Inchi： 1S/C15H10F6O2/c16-13(17,9-1-5-11(22)6-2-9)15(20,21)14(18,19)10-3-7-12(23)8-4-10/h1-8,22-23H
• InChI Key： OOFCXINKMGWICI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)O)(F)F)(C(C1C=CC(=CC=1)O)(F)F)F

Computed Properties

• Exact Mass: 336.0585
• Monoisotopic Mass: 336.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.457
• Boiling Point: 389.7°Cat760mmHg
• Flash Point: 189.5°C
• Refractive Index: 1.507
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols